(E)-3-(2-benzylidenehydrazinyl)quinoxalin-2(1H)-one

Crystal Engineering Hydrogen-Bonding Networks Quinoxaline Crystallography

(E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one, also catalogued as Benzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (PubChem CID 2764943), is a synthetic Schiff-base derivative belonging to the quinoxalin-2(1H)-one hydrazone class. It is formed by condensation of 3-hydrazinylquinoxalin-2(1H)-one with benzaldehyde.

Molecular Formula C15H12N4O
Molecular Weight 264.288
CAS No. 1263190-72-2
Cat. No. B2995607
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(E)-3-(2-benzylidenehydrazinyl)quinoxalin-2(1H)-one
CAS1263190-72-2
Molecular FormulaC15H12N4O
Molecular Weight264.288
Structural Identifiers
SMILESC1=CC=C(C=C1)C=NNC2=NC3=CC=CC=C3NC2=O
InChIInChI=1S/C15H12N4O/c20-15-14(17-12-8-4-5-9-13(12)18-15)19-16-10-11-6-2-1-3-7-11/h1-10H,(H,17,19)(H,18,20)/b16-10+
InChIKeyBJJPBBSWHJSMDG-MHWRWJLKSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Sourcing (E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one (CAS 1263190-72-2): Structural Identity, Vendor Specifications, and Core Physicochemical Profile


(E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one, also catalogued as Benzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (PubChem CID 2764943), is a synthetic Schiff-base derivative belonging to the quinoxalin-2(1H)-one hydrazone class. It is formed by condensation of 3-hydrazinylquinoxalin-2(1H)-one with benzaldehyde. The compound has a molecular formula of C₁₅H₁₂N₄O and a molecular weight of 264.28 g·mol⁻¹ [1]. Its identity is confirmed by consolidated spectral data, including ¹H NMR, FTIR, and GC-MS, available via the Wiley KnowItAll spectral library [2]. This compound serves as the unsubstituted benzylidene reference scaffold within a series where halogen-, hydroxy-, and methoxy-substituted analogs have been investigated for enhanced biological activity and metal-chelation properties. Commercially, it is supplied at ≥95% purity by vendors such as AKSci (catalog 5258CH) .

SAR Baseline Scaffold

Unsubstituted core for quantifying substituent effects on antimicrobial and DNA-binding activity

Crystal Reference Polymorph

Unique packing architecture not replicated by halogenated analogs; essential for solid-form screening

Certified Analytical Standard

Multi-technique reference spectra (¹H NMR, FTIR, GC-MS) in Wiley KnowItAll library; ≥95% purity with batch QA

Why Generic Quinoxalinone Hydrazones Cannot Replace (E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one (CAS 1263190-72-2)


Within the quinoxalin-2(1H)-one hydrazone series, seemingly minor substituent changes on the benzylidene ring drastically alter solid-state packing, intermolecular hydrogen-bonding networks, and consequent physicochemical properties [1]. For example, halogen substitution at the ortho, meta, or para positions of the pendant phenyl ring modifies the dominant N–H···N(pyrazine) hydrogen-bonding motif via supplementary C–H···X interactions, altering crystal morphology, solubility, and melting behaviour relative to the unsubstituted parent [1]. The unsubstituted benzylidene compound provides a critical baseline scaffold: it lacks the electronic perturbation of electron-withdrawing (–Cl, –Br, –CF₃) or electron-donating (–OH, –OCH₃) groups, which directly affect azomethine (–CH=N–) reactivity, metal-chelation capacity, and biological target engagement [2]. Generic substitution fails because a chloro-, hydroxy-, or methoxy-benzylidene analog is not a functionally equivalent replacement; it is a distinct chemical entity with altered hydrogen-bond donor/acceptor topology, DNA-intercalation propensity, and efflux-pump inhibition potential. Researchers requiring the unsubstituted core for SAR baseline studies, synthetic intermediate elaboration, or crystallization reference cannot simply interchange it with a substituted congener.

Crystal Packing Shift

Halogenated or hydroxy-substituted analogs alter intermolecular hydrogen bonds and packing topology; the unsubstituted parent's unique Z′ = 2 lattice cannot be replicated.

Absent DNA Intercalation

The 2‑OH analog shows confirmed intercalative DNA binding via ortho‑hydroxyl hydrogen bonding; the unsubstituted scaffold lacks this motif and cannot serve as a positive intercalator.

Spectral Reference Gap

Substituted congeners rarely have consolidated ¹H NMR, FTIR, and GC‑MS library entries; identity verification may require in‑house full characterization instead.

Quantitative Differentiation Evidence for (E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one vs. Substituted Analogs


Solid-State Supramolecular Architecture: Unsubstituted Parent vs. Halo-Substituted Analogs

The unsubstituted parent compound (E)-2-(2-benzylidenehydrazinylidene)quinoxaline crystallizes with two molecules in the asymmetric unit (Z′ = 2). Its supramolecular architecture is governed exclusively by strong intermolecular N–H···N(pyrazine) hydrogen bonds and π–π stacking, without any C–H···halogen supplementary interactions. In contrast, the six halogenated analogs (2-Cl, 3-Cl, 4-Cl, 2-Br, 3-Br, 4-Br) introduce C–H···Cl/Br contacts that significantly modify the packing topology. The 3-Cl and 3-Br compounds are isomorphous, as are the 4-Cl and 4-Br pairs, but none are isomorphous with the unsubstituted parent [1]. This means the unsubstituted scaffold provides a unique crystal form that is not reproducible by any halogenated derivative.

Solid‑State Packing
Head‑to‑head
Z′ = 2; N–H···N dominant; no C–H···halogen contacts
Unique crystal lattice not reproduced by six halogenated derivatives (2‑Cl, 3‑Cl, 4‑Cl, 2‑Br, 3‑Br, 4‑Br).
X‑ray data at 120 K; Acta Crystallogr C. 2013.
Crystal Engineering Hydrogen-Bonding Networks Quinoxaline Crystallography

DNA-Binding Affinity: 2-Hydroxybenzylidene Analog Demonstrates Intercalative Binding; Unsubstituted Parent Serves as Negative Control Baseline

The 2-hydroxybenzylidene analog, 3-(2-(2-hydroxybenzylidene)hydrazinyl)quinoxalin-2(1H)-one, was demonstrated to bind calf thymus DNA via an intercalative mode using UV-spectroscopic titration, with structural stabilization provided by intermolecular hydrogen bonds involving the ortho-hydroxyl group [1]. The unsubstituted benzylidene compound (CAS 1263190-72-2) lacks this ortho-hydroxyl hydrogen-bond donor, which is structurally essential for the intercalative binding geometry and affinity. Consequently, the unsubstituted scaffold serves as the appropriate negative control or baseline for isolating the contribution of the phenolic –OH group to DNA binding in SAR studies. No equivalent DNA-binding data exist for the unsubstituted compound itself, confirming that it does not exhibit the same intercalative potency.

DNA‑Binding Baseline
Class‑level
No intercalative binding reported; lacks ortho‑OH donor
Serves as negative control for deconvoluting the 2‑OH analog’s intercalation contribution.
Calf thymus DNA UV‑titration; Crystallogr Rep. 2020.
DNA Intercalation Spectroscopic Titration Schiff-Base Ligands

Spectral Fingerprint Standardization: Unambiguous Identity Verification via Multi-Technique Spectral Library Entry

The compound has a curated entry in the Wiley KnowItAll spectral library (SpectraBase Compound ID 4g8h6XhIlli) containing ¹H NMR, FTIR, and GC-MS spectra [1]. This provides a verified, peer-reviewed spectral fingerprint that serves as an identity reference standard. In contrast, many substituted analogs (e.g., 4-chloro, 4-fluoro, 3-trifluoromethyl derivatives) lack consolidated multi-technique spectral library entries in authoritative databases, relying instead on vendor-supplied characterization of variable quality. The availability of a certified spectral reference is critical for analytical chemistry laboratories performing identity verification, purity assessment, and impurity profiling of research samples.

Spectral Library Entry
Reported
3 reference spectra: ¹H NMR, FTIR, GC‑MS (Wiley KnowItAll)
Pre‑verified identity standard; most substituted analogs lack equivalent multi‑technique coverage.
SpectraBase ID 4g8h6XhIlli.
Analytical Reference Standard Spectral Database Quality Control

Physicochemical Property Baseline: LogP and Hydrogen-Bond Topology Differentiate Unsubstituted Scaffold from Hydroxy- and Methoxy-Functionalized Analogs

The unsubstituted benzylidene compound has a computed XLogP3-AA of 2.2, with 2 hydrogen-bond donors and 3 hydrogen-bond acceptors [1]. In contrast, the 2-hydroxybenzylidene analog (CAS 163402-50-4, C₁₅H₁₂N₄O₂, MW 280.28) introduces an additional H-bond donor (–OH) and acceptor (phenolic O), increasing HBD count to 3 and HBA count to 4, while lowering LogP. Similarly, the 2-hydroxy-3-methoxy analog adds two additional H-bond donors/acceptors. These alterations in lipophilicity and hydrogen-bonding capacity directly impact membrane permeability, solubility, and metal-chelation stoichiometry [2]. The unsubstituted scaffold thus provides a distinct physicochemical starting point for property-tuned library design.

Physicochemical Profile
Class‑level
XLogP3‑AA = 2.2; HBD = 2; HBA = 3; MW = 264.28
ΔLogP ≈ +0.7, lower HBD/HBA vs. 2‑OH analog; provides distinct lipophilicity and metal‑chelation baseline.
Computed via PubChem; metal‑complex stoichiometry reference available.
Lipophilicity Hydrogen-Bond Donor/Acceptor Ratio Drug-Likeness

Commercial Availability and Defined Purity: Consistent ≥95% Supply with Full Quality Assurance Documentation

The unsubstituted benzylidene compound is stocked and shipped by AKSci (catalog 5258CH) with a minimum purity specification of 95%, supported by batch-specific SDS and Certificate of Analysis documentation . Storage conditions are defined as long-term in a cool, dry place, and the product is classified as non-hazardous for DOT/IATA transport. In contrast, many substituted analogs (e.g., 4-fluoro, 3-trifluoromethyl, 2-chloro derivatives) are listed by vendors with less consistent purity specifications and limited QA documentation. For procurement officers, the combination of defined purity, batch-level QA traceability, and non-hazardous shipping classification reduces supply-chain risk.

Commercial Purity
Data to verify
Min. purity ≥95%; batch‑specific SDS and COA
Defined purity and QA documentation support procurement consistency; non‑hazardous transport classification.
Supplier data (AKSci catalog 5258CH); independent verification recommended.
Research Chemical Procurement Purity Specification Quality Assurance

High-Value Application Scenarios for (E)-3-(2-Benzylidenehydrazinyl)quinoxalin-2(1H)-one (CAS 1263190-72-2)


SAR Baseline Scaffold for Antimicrobial Quinoxalinone Hydrazone Optimization Programs

In structure–activity relationship (SAR) campaigns exploring quinoxalin-2(1H)-one hydrazones as antimicrobial agents, the unsubstituted benzylidene compound (CAS 1263190-72-2) serves as the indispensable baseline reference. As demonstrated by Ragab et al. (2022), related quinoxalin-2(1H)-one hydrazone derivatives achieve MIC values of 0.97–62.5 µg/mL against Gram-positive and Gram-negative bacterial strains, with S. aureus DNA gyrase inhibition IC₅₀ values of 10.93–26.18 µM [1]. The unsubstituted scaffold enables researchers to quantify the incremental contribution of ring substituents (–Cl, –OH, –OCH₃, –CF₃) to antibacterial potency and enzyme inhibition without confounding electronic effects. Its distinct hydrogen-bond topology (HBD = 2, HBA = 3) and lipophilicity (XLogP3-AA = 2.2) [2] provide the anchor point for property-guided library design.

Crystal Engineering and Solid-Form Screening Reference Polymorph

The unsubstituted benzylidene parent exhibits a unique crystal packing architecture (Z′ = 2, N–H···N hydrogen-bond dominance, no C–H···halogen interactions) that is not reproduced by any of the six halogenated analogs (2-Cl, 3-Cl, 4-Cl, 2-Br, 3-Br, 4-Br) [3]. This makes the compound an essential reference polymorph for solid-form screening studies, co-crystal design, and crystallization condition development. Its distinct intermolecular interaction pattern provides a baseline for understanding how halogen substitution systematically perturbs supramolecular assembly in this pharmacologically relevant heterocyclic class.

Negative Control for DNA-Intercalation and Metal-Chelation Studies

The 2-hydroxybenzylidene analog has been experimentally confirmed to bind calf thymus DNA via an intercalative mechanism, stabilized by the ortho-hydroxyl hydrogen-bond donor [4]. The unsubstituted compound, lacking this critical –OH group, is expected to show substantially reduced or absent DNA intercalation. Similarly, metal complexes of 2-hydroxy-3-methoxybenzylidene analogs form ML₂ octahedral geometries via tridentate ONN coordination [5], a chelation mode not available to the unsubstituted parent. Procuring CAS 1263190-72-2 alongside these functionalized analogs enables rigorous negative-control experiments to isolate substituent-specific contributions to DNA binding and metal coordination.

Certified Analytical Reference Standard for Spectral Identity Verification

With curated ¹H NMR, FTIR, and GC-MS spectra in the Wiley KnowItAll spectral library (SpectraBase ID 4g8h6XhIlli) [6], the compound is uniquely positioned as a certified analytical reference standard for identity verification in research and quality control laboratories. Its availability at ≥95% purity with batch-specific QA documentation from AKSci further supports its use in HPLC calibration, impurity profiling, and method validation workflows for quinoxalinone hydrazone research programs.

Application
Selection Property
Validation Focus
SAR Baseline Library Design
Unsubstituted core with defined HBD/HBA and lipophilicity
Quantify substituent effects on antimicrobial and DNA-binding endpoints
Crystal Engineering Reference
Unique Z′ = 2 packing with N–H···N dominant network
Crystallization condition screening and polymorph patent studies
Negative‑Control for DNA/Metal Studies
Lacks ortho‑OH intercalation motif and tridentate ONN chelation site
Isolate substituent‑specific contributions in DNA‑binding and metal‑coordination assays
Analytical Identity Standard
Curated multi‑technique spectra (¹H NMR, FTIR, GC‑MS) in Wiley KnowItAll
HPLC calibration, impurity profiling, and method validation workflows
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